Cas no 1261976-77-5 (4'-Chloro-3-hydroxy-2'-methoxy[1,1'-biphenyl]-4-carbaldehyde)

• Product Name: 4'-Chloro-3-hydroxy-2'-methoxy[1,1'-biphenyl]-4-carbaldehyde
• CAS No: 1261976-77-5
• MF: C₁₄H₁₁ClO₃
• MW: 262.688343286514
• MDL: MFCD18314806
• CID: 2767123
• PubChem ID: 53220536
• Update Time: 2025-05-22

4'-Chloro-3-hydroxy-2'-methoxy[1,1'-biphenyl]-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• DTXSID10685266
• MFCD18314806
• 1261976-77-5
• 5-(4-CHLORO-2-METHOXYPHENYL)-2-FORMYLPHENOL
• 5-(4-Chloro-2-methoxyphenyl)-2-formylphenol, 95%
• 4'-Chloro-3-hydroxy-2'-methoxy[1,1'-biphenyl]-4-carbaldehyde
• LAC97677

• MDL： MFCD18314806
• Inchi： 1S/C14H11ClO3/c1-18-14-7-11(15)4-5-12(14)9-2-3-10(8-16)13(17)6-9/h2-8,17H,1H3
• InChI Key： NLTPAASOUUDGTI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)OC)C1C=CC(C=O)=C(C=1)O

Computed Properties

• Exact Mass: 262.0396719Da
• Monoisotopic Mass: 262.0396719Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 4'-Chloro-3-hydroxy-2'-methoxy[1,1'-biphenyl]-4-carbaldehyde

4'-Chloro-3-hydroxy-2'-methoxy[1,1'-biphenyl]-4-carbaldehyde: A Comprehensive Overview

The compound 4'-Chloro-3-hydroxy-2'-methoxy[1,1'-biphenyl]-4-carbaldehyde, identified by the CAS number 1261976-77-5, is a structurally complex aromatic aldehyde with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of biphenyl derivatives, which are known for their unique electronic properties and versatile reactivity. The presence of multiple functional groups, including a hydroxyl group, a methoxy group, and a chloro substituent, makes this compound particularly interesting for researchers in the fields of organic synthesis and medicinal chemistry.

Recent studies have highlighted the importance of biphenyl derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The 4'-Chloro-3-hydroxy-2'-methoxy[1,1'-biphenyl]-4-carbaldehyde structure has been shown to exhibit promising biological activities due to its ability to interact with key cellular pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound can modulate the activity of certain kinases involved in cancer cell proliferation.

The synthesis of 4'-Chloro-3-hydroxy-2'-methoxy[1,1'-biphenyl]-4-carbaldehyde typically involves multi-step organic reactions, including Friedel-Crafts alkylation and subsequent oxidation steps. The precise control of reaction conditions is crucial to achieve high yields and maintain the integrity of the functional groups. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the purity and structure of the final product.

In terms of environmental impact, biphenyl derivatives like 4'-Chloro-3-hydroxy-2'-methoxy[1,1'-biphenyl]-4-carbaldehyde have been studied for their biodegradability and potential toxicity. Recent findings suggest that this compound exhibits moderate biodegradability under aerobic conditions, making it less persistent in aquatic environments compared to other synthetic chemicals. However, further research is needed to fully understand its ecological footprint and potential risks to non-target organisms.

The application of 4'-Chloro-3-hydroxy-2'-methoxy[1,1'-biphenyl]-4-carbaldehyde extends beyond pharmaceuticals into materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of new materials for solar cells and light-emitting diodes (LEDs). Collaborative efforts between chemists and engineers have led to promising results in enhancing the efficiency of these devices through the incorporation of this compound.

In conclusion, 4'-Chloro-3-hydroxy-2'-methoxy[1,1'-biphenyl]-4-carbaldehyde, with its CAS number 1261976-77-5, represents a valuable addition to the arsenal of compounds available for both academic research and industrial applications. Its diverse functional groups and versatile reactivity continue to inspire innovative studies across multiple disciplines. As research progresses, it is anticipated that this compound will play an increasingly important role in advancing our understanding of complex chemical systems and their practical applications.